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Compound of Interest

Compound Name: Cytidine, 2',3'-dideoxy-2'-fluoro-

CAS No.: 122929-23-1

Cat. No.: B12804185

Get Quote

Introduction & Mechanism
2'-Fluoro-2',3'-dideoxycytidine (2'-F-ddC) is a synthetic nucleoside analogue of cytidine. It

functions primarily as a Nucleoside Reverse Transcriptase Inhibitor (NRTI).

Mechanism of Action: Upon entering the cell, 2'-F-ddC is phosphorylated by cellular kinases

to its triphosphate form (2'-F-ddCTP). This active metabolite competes with natural dCTP for

incorporation into viral DNA.

Chain Termination: Due to the absence of a 3'-hydroxyl (3'-OH) group on the ribose ring, the

incorporation of 2'-F-ddC prevents the formation of the next phosphodiester bond, effectively

terminating DNA chain elongation.

Research Applications: Primarily used in virology (HIV, HBV) to study polymerase inhibition

and viral replication kinetics.

Physicochemical Properties[2][8][11][12][13][14]
Chemical Name: 2'-Fluoro-2',3'-dideoxycytidine[1]
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Molecular Formula: C₉H₁₂FN₃O₃ (Verify against your CoA)

Molecular Weight (MW): ~229.21 g/mol (Note: MW may vary if supplied as a salt, e.g., HCl).

Solubility:

DMSO: Soluble (Recommended for Master Stock).

Water: Moderately soluble; stability is pH-dependent.

Ethanol: Limited solubility.

Safety & Handling (E-E-A-T)
PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle powder in a biosafety

cabinet or fume hood to avoid inhalation.

Toxicity: As a chain terminator, 2'-F-ddC interferes with DNA replication. Treat as potentially

genotoxic and cytotoxic.

Stability Warning: Dideoxynucleosides possess an N-glycosidic bond that is susceptible to

hydrolysis, particularly in acidic environments. Avoid storing in unbuffered water or acidic

media.

Protocol: Preparation of 100 mM Master Stock
Solution
Objective: Create a stable, high-concentration Master Stock in DMSO to minimize hydrolysis

risk and allow for long-term storage.

Materials
2'-F-ddC powder (Check CoA for purity and exact MW).

Dimethyl Sulfoxide (DMSO), sterile-filtered, cell culture grade (≥99.7%).

Vortex mixer.
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Amber microcentrifuge tubes (1.5 mL) or foil-wrapped tubes (light protection is Good

Laboratory Practice for nucleosides).

Step-by-Step Procedure
Calculate Mass/Volume: Use the formula:

Example: To prepare 1 mL of 100 mM stock using pure 2'-F-ddC (MW ≈ 229.2 g/mol ):

Weighing:

Weigh approximately 23 mg of 2'-F-ddC powder into a sterile tube.

Critical: Record the exact mass weighed (e.g., 23.4 mg) to recalculate the precise volume

of DMSO needed.

Solvent Addition (DMSO):

Calculate the volume of DMSO required to reach exactly 100 mM based on the actual

mass.

Add the calculated volume of sterile DMSO.[11]

Dissolution:

Vortex vigorously for 30–60 seconds.

Inspect visually.[11][12] The solution should be completely clear. If particles remain, warm

gently to 37°C for 5 minutes and vortex again.

Aliquoting & Storage:

Dispense into small aliquots (e.g., 20–50 µL) to avoid repeated freeze-thaw cycles.

Store at -20°C. Stable for >6 months if kept anhydrous.

Protocol: Cell Culture Application
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Objective: Dilute the Master Stock into culture medium without causing precipitation or solvent

toxicity.

Dilution Strategy
Direct addition of 100 mM stock to cells is not recommended due to pipetting inaccuracy of

small volumes and high local DMSO concentration. Use a serial dilution method.

Target Working Concentration: Typically 1 µM – 50 µM for antiviral assays. DMSO Limit: Final

DMSO concentration on cells must be < 0.5% (ideally < 0.1%) to avoid non-specific cytotoxicity.

Workflow Diagram (Graphviz)
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Caption: Serial dilution workflow to ensure accuracy and minimize DMSO shock to cells.

Dilution Table (Example for 10 µM Final)
Step

Source
Solution

Volume
Source

Diluent
(Media)

Final Conc.
Final DMSO
%

1
Master Stock

(100 mM)
10 µL 990 µL 1 mM 1.0%

2
Intermediate

(1 mM)
100 µL 9.9 mL 10 µM 0.01%

Note: Step 1 creates an Intermediate Stock. Step 2 creates the final media for the cells.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12804185/docs?utm_src=pdf-body-img#application-note-preparation-and-handling-of-2-f-ddc-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12804185?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quality Control & Troubleshooting
Issue Possible Cause Solution

Precipitation
Stock too concentrated or cold

media

Warm media to 37°C before

adding drug. Vortex

intermediate dilutions

immediately.

Cytotoxicity (Controls)
DMSO toxicity or Mitochondrial

toxicity

Always run a "Vehicle Control"

(DMSO only) at the same % as

the treatment group. ddC

analogs can cause

mitochondrial toxicity [1].

Loss of Potency Hydrolysis (Acidic pH)

Ensure stock is in DMSO

(anhydrous). Do not store

diluted aqueous stocks for

>24h.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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